Cas no 949873-85-2 (Benzamide, N-[2-(hydroxyamino)-2-iminoethyl]-)

• Product Name: Benzamide, N-[2-(hydroxyamino)-2-iminoethyl]-
• CAS No: 949873-85-2
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5225592
• Update Time: 2026-03-07

Benzamide, N-[2-(hydroxyamino)-2-iminoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(hydroxyamino)-2-iminoethyl]-

• Inchi： 1S/C9H11N3O2/c10-8(12-14)6-11-9(13)7-4-2-1-3-5-7/h1-5,14H,6H2,(H2,10,12)(H,11,13)
• InChI Key： VACQOMNTAAJOOT-UHFFFAOYSA-N
• SMILES： C(NCC(NO)=N)(=O)C1=CC=CC=C1

Additional information on Benzamide, N-[2-(hydroxyamino)-2-iminoethyl]-

Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- (CAS No. 949873-85-2): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- (CAS No. 949873-85-2) is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This benzamide derivative features a hydroxyamino and imino functional group attached to the benzene ring, which imparts distinct chemical and biological characteristics. In this article, we will delve into the structure, synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- is characterized by a benzene ring with an amide group at the para position. The amide group is further substituted with a 2-(hydroxyamino)-2-iminoethyl moiety, which introduces multiple functional groups capable of participating in various chemical reactions. The presence of these functional groups makes the compound highly versatile for use in both synthetic chemistry and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]-. One notable approach involves the condensation of benzoyl chloride with N-hydroxyethylenediamine under controlled conditions. This method yields high purity products with excellent yields, making it suitable for large-scale production. The synthesis process is well-documented in several peer-reviewed journals, highlighting its reproducibility and reliability.

The physical and chemical properties of Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- are of great interest to researchers. The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various experimental setups. Additionally, it demonstrates stability under standard laboratory conditions, although care should be taken to avoid exposure to strong acids or bases that could degrade the molecule.

In terms of biological activity, Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- has shown promising results in several areas. Studies have indicated that it possesses antimicrobial properties, particularly against Gram-positive bacteria. This makes it a potential candidate for developing new antibiotics to combat drug-resistant strains. Furthermore, preliminary research suggests that the compound may have anti-inflammatory effects, which could be beneficial in treating inflammatory diseases such as arthritis.

Another area of interest is the potential use of Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- as a chelating agent. The presence of multiple functional groups allows it to form stable complexes with metal ions, which could be useful in various applications ranging from environmental remediation to medical imaging. Recent studies have explored its ability to chelate toxic metals like lead and mercury, offering a potential solution for detoxification processes.

The pharmacological profile of Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- has also been investigated in preclinical studies. Animal models have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects. This property is particularly valuable for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, Benzamide, N-[2-(Hydroxyamino)-2-Iminoethyl]- (CAS No. 949873-85-2) is a multifaceted compound with a wide range of potential applications in both chemical and pharmaceutical research. Its unique structural features and biological activities make it an exciting subject for ongoing studies. As research continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.